N-1-adamantyl-3-oxobutanamide

• IUPAC Name: N-(1-adamantyl)-3-oxobutanamide
• InChI: InChI=1S/C14H21NO2/c1-9(16)2-13(17)15-14-6-10-3-11(7-14)5-12(4-10)8-14/h10-12H,2-8H2,1H3,(H,15,17)
• InChI Key: XEDYFFMSZLFWLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)NC12CC3CC(C1)CC(C3)C2
• Molecular Formula: C14H21NO2
• DSSTOX Substance ID: DTXSID30326922
• Molecular Weight: 235.32 g/mol
• CAS RN: 6082-54-8

Description

“N-1-adamantyl-3-oxobutanamide” is a chemical compound with the linear formula C21H33NO3. It is a type of adamantylated amide. Adamantylated amides are synthesized from 1-adamantyl nitrate and have potential biological activity.

Synthesis Analysis

The synthesis of “N-1-adamantyl-3-oxobutanamide” involves the reaction of amantadine with methyl acetoacetate under solvent-free conditions. This reaction is carried out by refluxing amantadine and methyl acetoacetate in a round bottom flask for 3 hours.

Molecular Structure Analysis

The molecular structure of “N-1-adamantyl-3-oxobutanamide” is characterized by a linear formula of C21H33NO3. The compound belongs to a new type of synthetic cannabinoid having an amide and an adamantyl group.

Chemical Reactions Analysis

“N-1-adamantyl-3-oxobutanamide” can undergo various chemical reactions. For instance, a number of new cage aminoamides have been synthesized by reactions of N-(1-adamantyl)-2-chloroacetamide with nitrogen-containing nucleophiles.

Future Directions

The future directions for “N-1-adamantyl-3-oxobutanamide” could involve further exploration of its biological activities. For instance, compounds similar to “N-1-adamantyl-3-oxobutanamide” have shown potential as inhibitors of urease and α-glucosidase. These findings suggest that “N-1-adamantyl-3-oxobutanamide” and its derivatives could be potential candidates for hit-to-lead follow-up in the drug-discovery process for treating diseases such as diabetes and hyperglycemia.

Synthesis routes and methods

Procedure details

19 g of 1-amino-adamantane were added to 200 ml of benzene and then 9.5 ml of diketene were added thereto over 10 minutes. The mixture was stirred for 21/2 hours at room temperature and after the addition of activated charcoal, the mixture was stirred and filtered. The filtrate was distilled to dryness under reduced pressure and the residue was added to isopropyl ether. The mixture was vacuum filtered to obtain 23.6 g of N-(1-adamantyl)-acetylacetamide melting at 80° C. 23.5 g of the said product and 1 g of p-toluene sulfonic acid were added to a mixture of 50 ml of methanol and 15 ml of methyl orthoformate and the mixture was stirred at room temperature for 24 hours and was then cooled. 2 ml of quinoline were added and the mixture was vacuum filtered. The precipitate was dried to obtain 25.1 g of N-(1-adamantyl)-3,3-dimethoxy-butyramide melting at 140° C.